Cas no 2228571-50-2 (tert-butyl 2-amino-9-azabicyclo4.2.1nonane-9-carboxylate)

• Product Name: tert-butyl 2-amino-9-azabicyclo4.2.1nonane-9-carboxylate
• CAS No: 2228571-50-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5213493
• PubChem ID: 137964454
• Update Time: 2025-07-02

tert-butyl 2-amino-9-azabicyclo4.2.1nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate
• tert-butyl 2-amino-9-azabicyclo4.2.1nonane-9-carboxylate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-9-5-4-6-10(14)11(15)8-7-9/h9-11H,4-8,14H2,1-3H3
• InChI Key： YUESIUMAIVLKEI-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)CCCC2N

Additional information on tert-butyl 2-amino-9-azabicyclo4.2.1nonane-9-carboxylate

Introduction to Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate (CAS No. 2228571-50-2)

Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate, with the chemical formula C₁₅H₂₃NO₃, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2228571-50-2, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of both amino and carboxylate functional groups in its structure makes it a versatile scaffold for drug design and development.

The bicyclic core of Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate contributes to its stability and rigidity, which are crucial factors in the design of bioactive molecules. This structural feature allows the compound to interact effectively with biological targets, making it a valuable candidate for further investigation in medicinal chemistry. The tert-butyl group at the 9-position provides additional steric hindrance, which can be exploited to modulate binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate has been studied for its potential in various pharmacological contexts. For instance, its structural motif is reminiscent of several known bioactive agents, suggesting that it may possess similar pharmacological properties. This has prompted researchers to explore its potential as a lead compound or intermediate in the synthesis of more complex molecules.

One of the most intriguing aspects of Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate is its ability to serve as a building block for the development of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The bicyclic structure of this compound provides a stable framework that can be modified to create ligands with high specificity and affinity for target proteins.

Recent studies have highlighted the importance of azabicycloalkanes in drug discovery due to their ability to engage with various biological targets through multiple interactions. The azabicyclo[4.2.1]nonane core of Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate has been shown to interact with enzymes and receptors in a manner similar to other azabicycloalkanes that have demonstrated therapeutic efficacy. This suggests that this compound may have potential applications in the treatment of various diseases, including inflammatory disorders and neurological conditions.

The carboxylate group at the 9-position of Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate also offers opportunities for further functionalization. This group can be used to link the compound to other pharmacophores or to modify its solubility and pharmacokinetic properties. For example, esterification or amidation of the carboxylate group could yield derivatives with improved metabolic stability or enhanced cell permeability.

The synthesis of Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate presents several challenges due to its complex bicyclic structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cycloadditions and ring-closing metathesis have been particularly useful in the construction of the azabicycloalkane core.

In conclusion, Tert-butyl 2-amino-9-azabicyclo[4.2.1]nonane-9-carboxylate (CAS No. 2228571-50-2) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for the design of novel bioactive molecules, particularly peptidomimetics and other therapeutic agents targeting enzymes and receptors involved in various diseases.